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Compound of Interest

Compound Name: Hexafluoroethane

Cat. No.: B1207929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of hexafluoroethane (C₂F₆), also

known as R-116, for its use as a refrigerant gas in cryogenic systems. This document outlines

its physicochemical properties, safety protocols, and potential applications in research and

drug development, offering a comparison with traditional cryogens.

Introduction to Hexafluoroethane as a Cryogen
Hexafluoroethane is a synthetic, non-flammable, and colorless gas.[1][2] It is chemically inert

and thermally stable, making it a candidate for various low-temperature applications.[3]

Traditionally used in the semiconductor industry for plasma etching and in refrigerant blends, its

properties suggest potential for specialized cryogenic applications where precise temperature

control and chemical inertness are paramount.[1][3]

Physicochemical Properties
Understanding the physical and chemical properties of hexafluoroethane is crucial for its

effective and safe use in cryogenic systems.
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Property Value

Chemical Formula C₂F₆

Molecular Weight 138.01 g/mol [2]

Boiling Point -78.2 °C (-108.8 °F)[1]

Melting Point -100.6 °C (-149.1 °F)[1]

Critical Temperature 19.7 °C (67.5 °F)

Critical Pressure 30.39 bar

Vapor Density 4.823 (air = 1)[1]

Solubility in Water Negligibly soluble[1]

Ozone Depletion Potential (ODP) 0[1]

Global Warming Potential (GWP) 9200 (over 100 years)[1]

Health and Safety Considerations
Hexafluoroethane is considered relatively non-toxic; however, it is an asphyxiant in high

concentrations.[2] Its high vapor density means it can accumulate in low-lying areas, displacing

oxygen.

Safety Precautions:

Ventilation: Always use in a well-ventilated area.

Oxygen Monitoring: In enclosed spaces, continuous oxygen monitoring is essential.

Personal Protective Equipment (PPE): Wear appropriate PPE, including cryogenic gloves

and safety goggles, when handling liquefied hexafluoroethane to prevent frostbite.

Storage: Store cylinders in a cool, dry, and well-ventilated area away from direct sunlight and

heat sources. Cylinders should be secured to prevent falling.
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While not a direct replacement for liquid nitrogen in all applications due to its higher boiling

point, hexafluoroethane offers advantages in specific scenarios, particularly in mixed

refrigerant systems for achieving ultra-low temperatures. It is a component in refrigerant blends

such as R508A (61% C₂F₆) and R508B (54% C₂F₆).[1]

Potential Applications in Research and Drug
Development:

Controlled-Rate Freezing: The thermodynamic properties of hexafluoroethane could allow

for precise control of cooling rates in specialized cryopreservation protocols.

Cryogenic Grinding: Its inert nature makes it suitable for the cryogenic grinding of sensitive

pharmaceutical compounds where reactions with the refrigerant must be avoided.

Closed-Loop Cooling Systems: Can be used as a primary refrigerant in closed-loop systems

for cooling analytical instrumentation or for long-term, stable storage of biological samples.

Experimental Protocols
The following are generalized protocols that can be adapted for the use of hexafluoroethane
in specific cryogenic applications.

Protocol for Controlled-Rate Freezing of Biological
Samples
This protocol outlines a conceptual procedure for using a hexafluoroethane-based cooling

system for the cryopreservation of cell lines.

Materials:

Cryopreservation vials containing cell suspension in a suitable cryoprotectant medium.

A programmable controlled-rate freezer compatible with hexafluoroethane.

Hexafluoroethane (refrigerant grade).

Personal protective equipment (cryogenic gloves, safety glasses).
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Procedure:

Preparation: Pre-cool the controlled-rate freezer to 4°C.

Sample Loading: Place the cryopreservation vials into the freezer chamber.

Initiation of Cooling Cycle: Start the pre-programmed cooling protocol. The system will

circulate hexafluoroethane to control the temperature decrease. A typical cooling rate for

many cell lines is -1°C per minute.

Freezing: Once the temperature reaches approximately -80°C, the rate of cooling can be

increased.

Final Storage: After the protocol is complete, transfer the vials to a long-term storage

solution, such as a liquid nitrogen vapor phase freezer.

Visualizations
Logical Workflow for Cryogen Selection
The following diagram illustrates a decision-making workflow for selecting an appropriate

cryogen for a specific application in a research or pharmaceutical setting.
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Caption: A logical workflow for selecting a suitable cryogen based on application requirements.
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Experimental Workflow for Cryopreservation
This diagram outlines the general steps involved in a cryopreservation experiment, which can

be adapted for a hexafluoroethane-based cooling system.
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Caption: A typical experimental workflow for the cryopreservation of cell lines.

Conclusion
Hexafluoroethane presents itself as a specialized refrigerant for certain cryogenic applications

where its chemical inertness and specific thermodynamic properties are advantageous. While

its high Global Warming Potential necessitates responsible use and containment, it can be a

valuable tool in a researcher's arsenal for achieving precise low-temperature conditions.

Further research into its performance in specific cryogenic applications is warranted to fully

explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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